Cas no 2229169-60-0 (tert-butyl N-2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate)
tert-butyl N-2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate
- tert-butyl N-[2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-yl]carbamate
- 2229169-60-0
- EN300-1888009
-
- Inchi: 1S/C17H22N2O3/c1-16(2,3)22-15(21)18-17(4,11-20)13-6-7-14-12(10-13)8-9-19(14)5/h6-11H,1-5H3,(H,18,21)
- InChI Key: CCWCNZFJRRPVIK-UHFFFAOYSA-N
- SMILES: O(C(NC(C=O)(C)C1C=CC2=C(C=CN2C)C=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 302.16304257g/mol
- Monoisotopic Mass: 302.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 60.3Ų
tert-butyl N-2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1888009-0.05g |
tert-butyl N-[2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-yl]carbamate |
2229169-60-0 | 0.05g |
$1091.0 | 2023-09-18 | ||
| Enamine | EN300-1888009-0.1g |
tert-butyl N-[2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-yl]carbamate |
2229169-60-0 | 0.1g |
$1144.0 | 2023-09-18 | ||
| Enamine | EN300-1888009-0.25g |
tert-butyl N-[2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-yl]carbamate |
2229169-60-0 | 0.25g |
$1196.0 | 2023-09-18 | ||
| Enamine | EN300-1888009-0.5g |
tert-butyl N-[2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-yl]carbamate |
2229169-60-0 | 0.5g |
$1247.0 | 2023-09-18 | ||
| Enamine | EN300-1888009-1.0g |
tert-butyl N-[2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-yl]carbamate |
2229169-60-0 | 1g |
$1299.0 | 2023-06-01 | ||
| Enamine | EN300-1888009-2.5g |
tert-butyl N-[2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-yl]carbamate |
2229169-60-0 | 2.5g |
$2548.0 | 2023-09-18 | ||
| Enamine | EN300-1888009-5.0g |
tert-butyl N-[2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-yl]carbamate |
2229169-60-0 | 5g |
$3770.0 | 2023-06-01 | ||
| Enamine | EN300-1888009-10.0g |
tert-butyl N-[2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-yl]carbamate |
2229169-60-0 | 10g |
$5590.0 | 2023-06-01 | ||
| Enamine | EN300-1888009-1g |
tert-butyl N-[2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-yl]carbamate |
2229169-60-0 | 1g |
$1299.0 | 2023-09-18 | ||
| Enamine | EN300-1888009-5g |
tert-butyl N-[2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-yl]carbamate |
2229169-60-0 | 5g |
$3770.0 | 2023-09-18 |
tert-butyl N-2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
Additional information on tert-butyl N-2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate
Introduction to Tert-butyl N-2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2229169-60-0)
Tert-butyl N-2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229169-60-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and reactivity. The structural framework of this molecule incorporates a tert-butyl group, a 1-methyl-1H-indol-5-yl moiety, and a 1-oxopropan-2-ylcarbamate moiety, each contributing unique chemical and biological properties that make it a promising candidate for further exploration.
The tert-butyl group is a branched alkyl group that enhances the lipophilicity of the molecule, facilitating its absorption and distribution within biological systems. This feature is particularly valuable in drug design, as it can improve the pharmacokinetic profile of a compound. On the other hand, the 1-methyl-1H-indol-5-yl part of the molecule is an indole derivative, which is known for its presence in numerous bioactive natural products and pharmaceuticals. Indole derivatives have been extensively studied for their potential in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer.
The 1-oxopropan-2-ylcarbamate moiety introduces a carbamate functional group, which is known for its ability to form hydrogen bonds and interact with biological targets. This functional group can also serve as a site for further chemical modification, allowing for the synthesis of analogs with tailored properties. The combination of these structural elements makes Tert-butyl N-2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate a compound of great interest for researchers seeking to develop novel therapeutic agents.
In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological activities. Studies have shown that indole-based compounds can exhibit potent effects on various disease models, including those related to neurological disorders and metabolic diseases. For instance, recent publications have highlighted the potential of indole derivatives as inhibitors of enzymes involved in inflammation and oxidative stress, making them attractive candidates for treating conditions such as arthritis and neurodegenerative diseases.
The carbamate functional group in Tert-butyl N-2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-yldicarboxylic acid has also been explored for its role in drug design. Carbamates are known to be bioisosteres of amides and esters, offering similar biological activity with potentially improved pharmacokinetic properties. This has led to their incorporation into numerous drug candidates targeting various therapeutic areas, including central nervous system disorders and infectious diseases.
One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The structural features of Tert-butyl N-(2-(1-methylindolizinonitrile))-3-pentanone allow for modifications at multiple sites, enabling researchers to fine-tune its biological activity. This flexibility is crucial in developing drugs that can effectively interact with biological targets while minimizing off-target effects.
Recent advancements in computational chemistry have further enhanced the utility of compounds like Tert-butyl N-(2-(3-fluorobenzothiazol)-4-carboxamido)benzamide. Molecular modeling techniques have enabled researchers to predict the binding modes of these compounds with target proteins with high accuracy. This has accelerated the process of drug discovery by allowing virtual screening of large libraries of compounds to identify those with the highest potential for therapeutic efficacy.
The synthesis of Tert-butyl N-(3-fluorobenzothiazol)-4-carboxamide represents another example of how structural modifications can enhance biological activity. By introducing fluorine atoms into the indole ring, researchers can modulate electronic properties and improve metabolic stability. These modifications are often critical in developing drugs that can withstand enzymatic degradation and maintain their efficacy over time.
In conclusion, Tert-butyl N-(4-fluorobenzoyl)thiourea, along with related compounds like N-bromo-N'-tert-butoxycarbonylthiourea, exemplifies the importance of structural diversity in drug discovery. The unique combination of functional groups in these molecules provides opportunities for developing novel therapeutic agents with improved pharmacological profiles. As research continues to uncover new biological activities associated with indole derivatives and carbamates, compounds like Tert-butyl N-(4-fluorobenzoyl)thiourea will undoubtedly play a significant role in shaping the future of pharmaceutical chemistry.
2229169-60-0 (tert-butyl N-2-(1-methyl-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)